Cas no 10558-44-8 (di2-thienylmethanone oxime)

• Product Name: di2-thienylmethanone oxime
• CAS No: 10558-44-8
• MF: C₉H₇NOS₂
• MW: 209.287979364395
• CID: 86444
• PubChem ID: 2775140
• Update Time: 2025-05-21

di2-thienylmethanone oxime Chemical and Physical Properties

Names and Identifiers

• di2-thienylmethanone oxime
• Bis(2-thienyl) ketoxime
• Di-2-thienylmethanone oxime
• Di-2-thienyl ketoxime
• N-(dithiophen-2-ylmethylidene)hydroxylamine
• 2,2'-Dithienylketoxim
• HMS547O06
• BIS(THIEN-2-YL)KETONE OXIME
• DI(2-THIENYL)METHANONE OXIME
• dithiophen-2-ylmethanone oxime
• Di-2-thienyl ketoxime, 97%
• SR-01000633757-1
• Di(thiophen-2-yl)methanone oxime
• FT-0624579
• Methanone,di-2-thienyl-, oxime
• Di-2-thienylketoxim
• AS-76561
• BTB 09936
• FT-0636739
• Di(thiophen-2-yl)methanoneoxime
• DTXSID50379410
• CCG-43880
• 10558-44-8
• Maybridge1_002250
• CS-0440602
• SCHEMBL12262029
• N-[Di(thiophen-2-yl)methylidene]hydroxylamine
• DB-017541
• BIS(2-THIENYL)KETOXIME

• MDL： MFCD00173896
• Inchi： 1S/C9H7NOS2/c11-10-9(7-3-1-5-12-7)8-4-2-6-13-8/h1-6,11H
• InChI Key： UXSSDPITEOFAMK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1/C(/C1=CC=CS1)=N/O

Computed Properties

• Exact Mass: 208.99700
• Monoisotopic Mass: 208.996905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.5
• Topological Polar Surface Area: 89.1

Experimental Properties

• Color/Form: Not available
• Density: 1.38 g/cmsup>3
• Melting Point: 134 °C
• Boiling Point: 172.2 ºC
• Flash Point: 361.1 ºC
• Refractive Index: 1.698
• PSA: 89.07000
• LogP: 3.03620
• Solubility: Not available

di2-thienylmethanone oxime Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on di2-thienylmethanone oxime

Introduction to Di-2-Thienylmethanone Oxime (CAS No. 10558-44-8)

Di-2-thienylmethanone oxime, with the CAS number 10558-44-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as 1-(2-thienyl)-ethanone oxime, is a derivative of thienyl ketones and belongs to the class of oximes. The unique structure and properties of di-2-thienylmethanone oxime make it a valuable intermediate in various synthetic pathways and a potential candidate for drug development.

The molecular formula of di-2-thienylmethanone oxime is C₁₀H₉NOS, and its molecular weight is approximately 199.25 g/mol. The compound features a thienyl ring, an oxime functional group, and a ketone moiety, which contribute to its diverse chemical reactivity and biological activity. These structural elements have been extensively studied for their potential applications in medicinal chemistry and materials science.

In recent years, the interest in di-2-thienylmethanone oxime has grown due to its potential therapeutic properties. Research has shown that compounds containing thienyl moieties exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of the oxime group further enhances these properties by introducing additional reactivity and selectivity.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of di-2-thienylmethanone oxime as a lead compound in the development of novel anti-inflammatory agents. The researchers found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Beyond its therapeutic applications, di-2-thienylmethanone oxime has also been explored for its potential use in materials science. The unique electronic properties of thienyl rings make them suitable for applications in organic electronics and photovoltaic devices. A recent study in Advanced Materials demonstrated that derivatives of di-2-thienylmethanone oxime can be used to enhance the performance of organic solar cells by improving charge transport and stability.

The synthesis of di-2-thienylmethanone oxime typically involves the reaction of 1-(2-thienyl)ethanone with hydroxylamine under controlled conditions. Various methods have been reported in the literature to optimize this synthesis, including microwave-assisted reactions and solvent-free conditions, which offer improved yields and reduced reaction times.

In terms of safety and handling, while di-2-thienylmethanone oxime is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a well-ventilated area to prevent any potential health risks.

The future prospects for di-2-thienylmethanone oxime are promising. Ongoing research continues to explore its potential applications in both pharmaceuticals and materials science. As new synthetic methods are developed and more biological studies are conducted, it is likely that this compound will play an increasingly important role in various scientific fields.